2-Phenyl-5-trifluoromethyl-oxazole-4-carbonyl chloride

• Molecular Formula: C11H5ClF3NO2
• Molecular Weight: 275.61 g/mol
• IUPAC Name: 2-phenyl-5-(trifluoromethyl)-1,3-oxazole-4-carbonyl chloride
• InChI: InChI=1S/C11H5ClF3NO2/c12-9(17)7-8(11(13,14)15)18-10(16-7)6-4-2-1-3-5-6/h1-5H
• InChI Key: UKTOUQCHJZMXFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(O2)C(F)(F)F)C(=O)Cl

Description

2-Phenyl-5-trifluoromethyl-oxazole-4-carbonyl chloride is a useful research compound. Its molecular formula is C11H5ClF3NO2 and its molecular weight is 275.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-phenyl-5-trifluoromethyl-oxazole-4-carboxylic acid (500 mg, 1.90 mmol) in methylene chloride (15 mL) was added oxalyl chloride (0.34 mL, 3.80 mmol) dropwise at 0° C. This was followed by a drop of DMF. The reaction was warmed to room temperature and stirred at room temperature for 1.5 hr. The mixture was concentrated to dryness to afford 2-phenyl-5-trifluoromethyl-oxazole-4-carbonyl chloride as a light yellow solid which was used in the next step without further purification.